2-(benzylthio)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C16H17N5O2S/c1-23-16-8-7-13-18-19-14(21(13)20-16)9-17-15(22)11-24-10-12-5-3-2-4-6-12/h2-8H,9-11H2,1H3,(H,17,22)
• InChI Key: WDDLVHCQSBBEDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CNC(=O)CSCC3=CC=CC=C3)C=C1
• Molecular Formula: C16H17N5O2S
• Molecular Weight: 343.4 g/mol

Description

“2-(benzylthio)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide” is a compound that belongs to the class of triazoles. Triazoles are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Molecular Structure Analysis

Triazoles have a central structural component in a number of drug classes. The molecular structure of “this compound” would include a triazole nucleus, but specific structural details are not available in the resources I have.

Scientific Research Applications

Synthesis and Structural Analysis

Heterocyclic compounds, including triazolopyridazine and benzothiazole derivatives, have been synthesized and analyzed for their structural properties and potential biological activities. These compounds are often synthesized through reactions involving precursors like hydrazinylpyridazine and various coupling methods, including Suzuki coupling, to introduce different substituents and achieve desired properties (Sallam et al., 2021). Density Functional Theory (DFT) calculations, Hirshfeld surface analysis, and energy frameworks have been employed to understand the molecular structure and interactions within these compounds, highlighting their potential for further modifications and applications in different scientific fields.

Potential Applications

Antimicrobial and Anticancer Activities

Several synthesized compounds have shown promising antimicrobial and anticancer activities. For instance, thienopyrimidine and fused azolopyrimidine derivatives have been evaluated for their antimicrobial properties, with some displaying significant activity (Bhuiyan et al., 2006). Additionally, novel heterocycles incorporating a thiadiazole moiety have been assessed for their insecticidal potential against the cotton leafworm, showcasing the versatility of these compounds in pest management (Fadda et al., 2017).

Inhibition of Biological Pathways

Modifications of related compounds to inhibit specific biological pathways, such as PI3Ks inhibitors for cancer treatment, highlight the potential therapeutic applications of these compounds. By altering specific groups within the molecule, researchers have been able to enhance the anticancer effects and reduce toxicity, making them promising candidates for drug development (Wang et al., 2015).